8-Fluoro-2-methylquinoline-4-carboxylic acid

• IUPAC Name: 8-fluoro-2-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C11H8FNO2/c1-6-5-8(11(14)15)7-3-2-4-9(12)10(7)13-6/h2-5H,1H3,(H,14,15)
• InChI Key: FJAJACPHCDNIBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)F)C(=O)O
• Molecular Formula: C11H8FNO2
• DSSTOX Substance ID: DTXSID80393609
• Molecular Weight: 205.18 g/mol
• CAS RN: 288151-68-8

Description

8-Fluoro-2-methylquinoline-4-carboxylic acid is a chemical compound with the molecular formula C11H8FNO2. It has a molecular weight of 205.19. The compound is typically stored in a refrigerator and appears as a yellow to brown powder or crystals.

Molecular Structure Analysis

The InChI code for 8-Fluoro-2-methylquinoline-4-carboxylic acid is 1S/C11H8FNO2/c1-6-5-8(11(14)15)7-3-2-4-9(12)10(7)13-6/h2-5H,1H3,(H,14,15). This indicates the presence of a fluorine atom at the 8th position, a methyl group at the 2nd position, and a carboxylic acid group at the 4th position of the quinoline ring.

Physical And Chemical Properties Analysis

8-Fluoro-2-methylquinoline-4-carboxylic acid is a yellow to brown powder or crystals. It has a molecular weight of 205.19. The compound is typically stored in a refrigerator.

Scientific Research Applications

Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry and are used in the synthesis of biologically and pharmaceutically active compounds.

• Pharmaceuticals : Quinoline is a vital scaffold for leads in drug discovery. It forms the structure for compounds of great significance, including anti-inflammatory and antitumor agents. The antimalarial drugs quinine and chloroquine also contain the quinoline scaffold.
• Industrial Chemistry : Quinoline provides frameworks for industrial uses including organic light-emitting diodes (OLEDs) and photovoltaic cells. It’s also used as solvents for terpenes and resins.
• Dyes : Quinoline-based dyes such as ethyl red iodide and pinacyanol have been used since the beginning of the nineteenth century in photographic plates.

The synthesis of quinoline and its derivatives involves various protocols, such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. These methods involve reactions with transition metals, metal-free ionic liquid mediated reactions, and ultrasound irradiation reactions.

Safety And Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.